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Compound of Interest

Compound Name: 3-Fluoro-5-nitro-1H-pyrazole

CAS No.: 73305-88-1

Cat. No.: B6300051

Get Quote

Executive Summary
3-Fluoro-5-nitro-1H-pyrazole represents a specialized scaffold at the intersection of high-

energy density materials (HEDMs) and medicinal chemistry. Its utility is derived from the "push-

pull" electronic synergy between the nitro group (

) and the fluorine atom (

) on the nitrogen-rich pyrazole ring.

For the medicinal chemist, this molecule offers a bioisostere for carboxylic acids with

modulated lipophilicity and metabolic stability. For the energetic materials scientist, it serves as

a thermally stable, insensitive building block where the fluorine atom increases crystal density

—a critical parameter for detonation velocity—while the nitro group provides the oxidative

potential.

This guide details the structural dynamics, validated synthetic pathways, and physicochemical

profile of this compound, designed for immediate application in R&D environments.
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Part 1: Structural Dynamics & Tautomerism
The defining feature of 3-fluoro-5-nitro-1H-pyrazole is its annular tautomerism. Unlike

benzene derivatives, the pyrazole ring possesses two adjacent nitrogen atoms, allowing the

acidic proton to oscillate between

and

.

The Tautomeric Equilibrium
In solution, the molecule exists in rapid equilibrium. The position of the proton determines

whether the substituents are defined as 3-fluoro-5-nitro or 5-fluoro-3-nitro.

Tautomer A (3-Fluoro-5-nitro): The proton is on the nitrogen adjacent to the nitro group. This

is often the preferred solid-state conformer due to intermolecular hydrogen bonding.

Tautomer B (5-Fluoro-3-nitro): The proton is on the nitrogen adjacent to the fluoro group.

This equilibrium is solvent-dependent and critical for protein-ligand docking studies. In polar

aprotic solvents (DMSO), the equilibrium shifts based on dipole stabilization.

Visualization: Tautomeric Shift Pathway
The following diagram illustrates the proton transfer mechanism that interconverts the two

isomers.

Figure 1: Annular tautomerism mechanism showing the proton migration between N1 and N2.
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Part 2: Synthetic Pathways[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b6300051/docs?utm_src=pdf-body#technical-guide-3-fluoro-5-nitro-1h-pyrazole-molecular-architecture
https://www.benchchem.com/product/b6300051/docs?utm_src=pdf-body-img#technical-guide-3-fluoro-5-nitro-1h-pyrazole-molecular-architecture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6300051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct fluorination of nitropyrazoles is chemically arduous due to the deactivating nature of the

nitro group. The most robust, field-proven protocol involves the diazotization-fluorination of

aminonitropyrazoles.

Protocol: The Balz-Schiemann Approach (Modified)
This pathway converts 3-amino-5-nitro-1H-pyrazole (a commercially available precursor) into

the target molecule via a diazonium intermediate.

Reagents:

Precursor: 3-Amino-5-nitro-1H-pyrazole

Diazotization Agent: Sodium Nitrite (

)

Fluorine Source/Solvent: Tetrafluoroboric acid (

) or HF-Pyridine (Olah's Reagent).

Step-by-Step Methodology:

Diazotization: Dissolve 3-amino-5-nitro-1H-pyrazole in

(48% aq.) at -5°C. Slowly add aqueous

while maintaining temperature <0°C. The amine is converted to the diazonium
tetrafluoroborate salt.

Critical Control Point: Exotherms at this stage can lead to decomposition. Monitor internal

temperature strictly.

Isolation (Optional but Recommended): The diazonium salt precipitates. Filter and wash with

cold ether.

Safety Note: Dry diazonium salts are shock-sensitive. Handle with blast shielding.
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Thermal Decomposition (Fluorination): Heat the diazonium salt (either neat or in an inert

solvent like dichlorobenzene) to 100-120°C. Nitrogen gas (

) evolves, and the fluoride ion collapses onto the carbocation.

Purification: The crude product is extracted into ethyl acetate, washed with bicarbonate, and

recrystallized from ethanol/water.

Synthetic Workflow Diagram

Figure 2: Modified Balz-Schiemann synthesis route via diazonium decomposition.
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Part 3: Physicochemical & Energetic Profile[2]
The substitution of hydrogen with fluorine significantly alters the physical properties of the

pyrazole ring. The fluorine atom induces a strong inductive effect (
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), increasing the acidity of the

proton, while the nitro group contributes to high density and oxygen balance.

Key Properties Table[3]
Property Value / Range Significance

Molecular Formula
High Nitrogen/Oxygen content.

[1][2]

Molecular Weight 131.07 g/mol
Low MW favors high energy

density.

Predicted Density 1.65 – 1.72 g/cm³
High density is crucial for

detonation velocity (D).

Acidity (pKa) ~8.5 – 9.5 (Est.)

More acidic than unsubstituted

pyrazole (pKa ~14) due to

EWGs.

H-Bond Donor 1 (NH)
Critical for crystal packing

stability.

H-Bond Acceptor 4 (N, O, F)
Facilitates tight lattice

networks.

LogP ~0.8
Moderate lipophilicity; suitable

for oral drug delivery.

Energetic Implications
In the context of explosives, the Oxygen Balance (OB%) is a measure of the oxygen available

for complete combustion.

For 3-fluoro-5-nitro-1H-pyrazole, the OB is negative, meaning it requires an oxidizer (like
ammonium perchlorate) in composite propellants. However, its high density and thermal
stability (decomposition >200°C) make it a superior candidate to traditional nitro-aromatics.

Part 4: Applications in Drug Design
While often viewed as an energetic material, the 3-fluoro-5-nitro-1H-pyrazole scaffold is a

potent pharmacophore.
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Bioisosterism
The

of the pyrazole, acidified by the nitro and fluoro groups, mimics the acidity of a carboxylic acid (

).

Advantage: Unlike carboxylic acids, the pyrazole is less prone to Phase II glucuronidation,

potentially improving the drug's half-life.

Kinase Inhibition
Many kinase inhibitors (e.g., for oncology) utilize the pyrazole ring to form hydrogen bonds with

the ATP-binding pocket of the enzyme.

The Fluorine atom at position 3 can engage in multipolar interactions with protein backbone

carbonyls.

The Nitro group can serve as an anchor point for further reduction to an amine, allowing for

the attachment of solubilizing tails.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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